Cas no 2137663-86-4 (4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile)

4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile is a specialized heterocyclic compound featuring a pyridinone core with an amino and nitrile functional group. Its structural framework makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for developing biologically active molecules. The presence of both amino and nitrile groups enhances its reactivity, enabling versatile derivatization for targeted applications. The compound’s stability under standard conditions and well-defined purity profile ensure consistent performance in research and industrial processes. Its utility in medicinal chemistry is underscored by its potential as a building block for drug discovery, particularly in the design of kinase inhibitors or other therapeutic agents.
4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile structure
2137663-86-4 structure
Product Name:4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
CAS No:2137663-86-4
MF:C11H15N3O
MW:205.256302118301
CID:5790908
PubChem ID:165480677
Update Time:2025-10-29

4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2137663-86-4
    • 4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
    • EN300-1111858
    • 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
    • Inchi: 1S/C11H15N3O/c1-8-6-11(15)14(7-10(8)13)9(2)4-3-5-12/h6-7,9H,3-4,13H2,1-2H3
    • InChI Key: FVABALMZBAMHBF-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)C(=CN1C(C)CCC#N)N

Computed Properties

  • Exact Mass: 205.121512110g/mol
  • Monoisotopic Mass: 205.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 70.1Ų

4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1111858-0.05g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4 95%
0.05g
$1104.0 2023-10-27
Enamine
EN300-1111858-0.1g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4 95%
0.1g
$1157.0 2023-10-27
Enamine
EN300-1111858-0.25g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4 95%
0.25g
$1209.0 2023-10-27
Enamine
EN300-1111858-0.5g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4 95%
0.5g
$1262.0 2023-10-27
Enamine
EN300-1111858-1.0g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4
1g
$1315.0 2023-06-10
Enamine
EN300-1111858-2.5g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4 95%
2.5g
$2576.0 2023-10-27
Enamine
EN300-1111858-5.0g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4
5g
$3812.0 2023-06-10
Enamine
EN300-1111858-10.0g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4
10g
$5652.0 2023-06-10
Enamine
EN300-1111858-1g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4 95%
1g
$1315.0 2023-10-27
Enamine
EN300-1111858-5g
4-(5-amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile
2137663-86-4 95%
5g
$3812.0 2023-10-27

Additional information on 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile

Comprehensive Analysis of 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile (CAS No. 2137663-86-4)

In the rapidly evolving field of pharmaceutical and chemical research, 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile (CAS No. 2137663-86-4) has emerged as a compound of significant interest. This molecule, characterized by its unique pyridine core and nitrile functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioactivity and selectivity in therapeutic contexts.

The compound's CAS number 2137663-86-4 serves as a critical identifier in global chemical databases, ensuring accurate referencing in academic and industrial settings. Its systematic name, 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile, reflects its intricate molecular architecture, combining a dihydropyridinone moiety with a pentanenitrile side chain. This combination is often explored in the design of small-molecule inhibitors, particularly in oncology and neurology research, where targeting specific enzymes or receptors is paramount.

Recent trends in AI-driven drug discovery have amplified interest in compounds like 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile. Machine learning models frequently analyze such structures to predict ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a hot topic among researchers seeking to accelerate preclinical development. Additionally, the compound's nitrile group is a focal point in click chemistry applications, enabling efficient conjugation with biomolecules for diagnostic or therapeutic purposes.

From a synthetic chemistry perspective, the preparation of CAS 2137663-86-4 often involves multi-step protocols, including cyclization and functional group interconversion. These methods are frequently optimized to improve yield and purity, addressing the growing demand for high-quality intermediates in precision medicine. The compound's stability under various pH conditions also makes it a candidate for formulation studies, particularly in oral or topical delivery systems.

Environmental and green chemistry considerations are increasingly shaping the discourse around such compounds. Researchers are investigating sustainable synthesis routes for 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile, minimizing hazardous byproducts and energy consumption. This aligns with broader industry shifts toward ESG compliance (Environmental, Social, and Governance), a priority for modern pharmaceutical companies.

In analytical chemistry, advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are employed to characterize CAS 2137663-86-4 with high precision. These methods ensure batch-to-batch consistency, a critical factor in regulatory submissions for investigational new drugs. The compound's chromatographic behavior and spectral fingerprints are well-documented, facilitating its identification in complex matrices.

The future trajectory of 4-(5-Amino-4-methyl-2-oxo-1,2-dihydropyridin-1-yl)pentanenitrile research may involve structure-activity relationship (SAR) studies to refine its pharmacological profile. With the rise of personalized medicine, such tailored molecular designs could unlock novel therapies for genetically defined patient subgroups. Collaborative efforts between academia and industry continue to explore these possibilities, leveraging cutting-edge tools like cryo-EM and computational modeling.

As the scientific community delves deeper into the potential of CAS 2137663-86-4, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a lead compound or a chemical probe, this molecule exemplifies the synergy between traditional synthetic expertise and modern technological advancements, paving the way for breakthroughs in human health and beyond.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.